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Compound of Interest

Compound Name: Artobiloxanthone

Cat. No.: B1250396

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Artobiloxanthone, a pyranoxanthone found in various Artocarpus species, is a subject of
interest in research, particularly for its potential anticancer properties. As with any biologically
active compound, proper handling and disposal are paramount to ensure laboratory safety and
environmental protection. In the absence of a specific Safety Data Sheet (SDS) for
Artobiloxanthone, this guide provides a comprehensive set of procedures based on
established best practices for the disposal of laboratory chemical waste.

Immediate Safety and Disposal Plan

Researchers handling Artobiloxanthone should treat it as a potentially hazardous chemical
waste. The primary directive is to prevent its release into the environment. Under no
circumstances should Artobiloxanthone or its solutions be disposed of down the sink.

Step-by-Step Disposal Protocol:

» Waste Identification and Segregation:

o All materials contaminated with Artobiloxanthone, including unused compound,
solutions, contaminated personal protective equipment (PPE), and labware, must be
classified as chemical waste.
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o This waste stream should be kept separate from other chemical waste to prevent unknown
reactions. Do not mix Artobiloxanthone waste with incompatible substances.

Containerization:

o Use a designated, leak-proof, and chemically compatible container for solid and liquid
Artobiloxanthone waste. The container should be clearly labeled as "Hazardous Waste"
and include the full chemical name: "Artobiloxanthone."

o It is recommended to use the original container for waste collection if it is in good condition
and can be securely sealed.

Storage in a Satellite Accumulation Area (SAA):

o Store the sealed and labeled waste container in a designated SAA within the laboratory.[1]
This area must be at or near the point of waste generation and should be inspected
weekly for any signs of leakage.[1]

o The waste container must remain closed except when adding waste.[1][2][3]
Disposal of Contaminated Materials:

o All disposable items that have come into contact with Artobiloxanthone, such as gloves,
absorbent paper, and pipette tips, should be collected in a designated container for solid
chemical waste.[2]

Decontamination of Empty Containers:

o An empty container that previously held Artobiloxanthone must be triple-rinsed with a
suitable solvent that can dissolve the compound.[2][4]

o The resulting rinsate must be collected and disposed of as liquid hazardous waste.[2][4]

o After triple-rinsing and removing or defacing the original label, the container can be
disposed of as non-hazardous solid waste.[2]

Waste Pickup and Final Disposal:
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o Contact your institution's Environmental Health and Safety (EH&S) department to arrange
for the pickup and disposal of the Artobiloxanthone waste.[3] Adhere to your institution's
specific procedures and timelines for waste removal.

Key Chemical and Physical Properties of
Artobiloxanthone

Understanding the properties of Artobiloxanthone can inform safe handling and storage
practices. The following table summarizes key data for this compound.

Property Value

Molecular Formula C25H2207

Molecular Weight 434.4 g/mol

Appearance Not explicitly stated, but likely a solid
Solubility in water 0.02793 mg/L @ 25 °C (estimated)[5]
XLogP3 4.8

Experimental Protocols

While specific experimental protocols for the disposal of Artobiloxanthone are not available,
the general principle of chemical waste management applies. The decision-making process for
laboratory chemical waste disposal is outlined in the workflow diagram below. This protocol is
adapted from general guidelines provided by various university and safety organizations.[1][2]

[3][5]

Laboratory Chemical Waste Disposal Workflow
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Chemical Waste Generated
(e.g., Artobiloxanthone)

'

Is a specific Safety Data Sheet (SDS)
with disposal instructions available?

Follow specific disposal Treat as Hazardous Chemical Waste.
instructions in the SDS. Follow general laboratory protocols.

Consult Institutional Environmental
Health & Safety (EH&S) for guidance.

(Segregate from incompatible materials. )

'

Place in a labeled, sealed,
and compatible container.

'

Store in a designated
Satellite Accumulation Area (SAA).

Request waste pickup
by EH&S.

Proper Disposal

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of laboratory chemical waste.
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of Artobiloxanthone, fostering a culture of safety and compliance within
the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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